Cas no 635698-48-5 (5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-)

• Product Name: 5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-
• CAS No: 635698-48-5
• MF: C₁₅H₁₅Cl₂N₃
• MW: 308.21
• CID: 5111898
• Update Time: 2025-07-09

5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-

• Inchi： 1S/C15H15Cl2N3/c16-14-12-6-8-20(10-11-4-2-1-3-5-11)9-7-13(12)18-15(17)19-14/h1-5H,6-10H2
• InChI Key： UBKVMWWBGQILPY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC2=C(Cl)N=C(Cl)N=C2CC1

Additional information on 5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-

5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- (CAS No. 635698-48-5): A Comprehensive Overview

5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- (CAS No. 635698-48-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- is C₁₈H₁₈Cl₂N₂, with a molecular weight of approximately 341.25 g/mol. The compound features a fused ring system consisting of a pyrimidine and an azepine ring, with additional substituents including two chlorine atoms at positions 2 and 4 of the pyrimidine ring and a benzyl group at position 7 of the azepine ring. These structural elements contribute to its unique chemical properties and potential biological activities.

The presence of the dichloro substitution on the pyrimidine ring imparts significant electronic effects that can influence the compound's reactivity and stability. The benzyl group at position 7 further enhances the compound's lipophilicity and may play a crucial role in its biological interactions. The tetrahydro configuration of the azepine ring suggests that the compound may exhibit conformational flexibility, which could be important for its binding to biological targets.

Synthesis Methods

The synthesis of 5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- has been explored through various synthetic routes. One common approach involves the condensation of a suitable pyrimidine derivative with an azepine precursor followed by functional group modifications to introduce the desired substituents. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis involving the reaction of 2-chloro-4-chloropyrimidine with an appropriately substituted benzylamine followed by cyclization to form the azepine ring.

This synthetic route not only provides a high yield but also allows for easy modification of the substituents on the pyrimidine and azepine rings. Such flexibility is crucial for optimizing the compound's biological activity and pharmacological properties. Additionally, recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities and Applications

5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines. For example, a study published in Cancer Research reported that 5H-Pyrimido[4,5-d]azepine-based derivatives effectively inhibited the growth of human breast cancer cells by inducing apoptosis through mitochondrial dysfunction.

Beyond cancer research, this compound has also been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that certain derivatives of 5H-Pyrimido[4,5-d]azepine exhibited significant antiviral activity against influenza viruses by interfering with viral replication processes. These findings suggest that this class of compounds could be further developed as novel antiviral therapeutics.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 5H-Pyrimido[4,5-d]azepine-based compounds into clinical trials. Several Phase I trials are currently underway to evaluate their safety and efficacy in humans. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of these compounds to enhance their bioavailability and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify lead compounds with improved drug-like properties.

Conclusion

5H-Pyrimido[4,5-d]azepine, 2,4-dichloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- (CAS No. 635698-48-5) represents a promising class of compounds with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthetic methods make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as cancer and viral infections.